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Compound of Interest

Compound Name: Benzenesulfonyl chloride

Cat. No.: B043947 Get Quote

An In-depth Whitepaper on the Core Properties, Reactivity, and Handling of a Versatile

Synthetic Reagent

Benzenesulfonyl chloride (C₆H₅SO₂Cl) is a pivotal organosulfur compound widely employed

in organic synthesis. As a colorless to slightly yellow, viscous liquid, it serves as a primary

precursor for the synthesis of sulfonamides and sulfonate esters.[1][2] Its utility extends across

various sectors, including the pharmaceutical, agrochemical, and dye industries, making a

thorough understanding of its properties essential for researchers, scientists, and professionals

in drug development.[3][4][5] This guide provides a comprehensive overview of its fundamental

properties, reactivity, experimental protocols, and safety considerations.

Core Physicochemical Properties
Benzenesulfonyl chloride is characterized by its distinct physical and chemical properties,

which dictate its handling and application in synthesis. It is soluble in organic solvents like ether

and alcohol but reacts with water.[1][6]
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Property Value Source

Molecular Formula C₆H₅ClO₂S [1][3][6][7]

Molecular Weight 176.62 g/mol [1][3][6][7][8][9]

Appearance
Colorless to light yellow oily

liquid
[1][2][3][6]

Density 1.384 g/mL at 25 °C [1][3][7]

Melting Point
13–14.5 °C (55–58 °F; 286–

288 K)
[1][5][7]

Boiling Point
251–252 °C (484-486 °F) at

760 mmHg
[5][6][7]

Vapor Pressure 0.04 mmHg at 20 °C [7]

Flash Point >110 °C (>230 °F) [7]

Refractive Index n20/D 1.551 [7]

Solubility
Reacts with water; Soluble in

ether, alcohol
[1][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of benzenesulfonyl
chloride and its derivatives.

Nuclear Magnetic Resonance (NMR)
Nucleus Solvent

Chemical Shift (δ)

ppm and Multiplicity
Source

¹H NMR CDCl₃
8.03 (d, 2H), 7.82 (t,

1H), 7.70 (t, 2H)
[10]

¹³C NMR CDCl₃
143.2, 135.5, 129.8,

128.4
[4]
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Infrared (IR) Spectroscopy
The IR spectrum of benzenesulfonyl chloride exhibits characteristic absorption bands

corresponding to its functional groups. Key peaks are typically observed for the S=O stretches

(around 1380 cm⁻¹ and 1180 cm⁻¹) and C-S stretch of the sulfonyl chloride group.

Reactivity and Synthetic Applications
Benzenesulfonyl chloride is a highly reactive electrophilic reagent due to the electron-

withdrawing nature of the sulfonyl group and the chlorine atom.[1] It readily reacts with

nucleophiles such as amines, alcohols, and water.

Reactions with Amines: The Hinsberg Test
The reaction of benzenesulfonyl chloride with primary, secondary, and tertiary amines forms

the basis of the Hinsberg test, a classical method for distinguishing between the three classes

of amines.[2][11][12]

Primary Amines react to form N-substituted sulfonamides. The resulting sulfonamide

contains an acidic proton on the nitrogen atom, rendering it soluble in aqueous alkali

solutions like sodium hydroxide.[13][14]

Secondary Amines react to form N,N-disubstituted sulfonamides. This product lacks an

acidic proton and is therefore insoluble in aqueous alkali.[11][13][14]

Tertiary Amines do not typically form stable sulfonamides as they lack a proton on the

nitrogen atom to be removed during the reaction.[11][14] While historically considered

unreactive, some studies show they can catalyze the hydrolysis of the sulfonyl chloride.[15]
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Caption: Logical workflow of the Hinsberg test for amine classification.

Other Key Applications
Pharmaceuticals: The sulfonamide functional group is a key component in a wide range of

drugs, including antibiotics (sulfa drugs), diuretics, and anticonvulsants.[3][4]
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Protecting Group: The benzenesulfonyl ("besyl") group can be used to protect amines and

alcohols during multi-step syntheses.

Agrochemicals and Dyes: It serves as an intermediate in the manufacturing of various

pesticides, herbicides, and dyes.[3][4]

Experimental Protocols
Detailed and reproducible experimental methods are critical for successful synthesis.

Protocol 1: The Hinsberg Test for Amine
Characterization
This protocol provides a standard procedure for distinguishing between primary, secondary,

and tertiary amines.

Materials:

Amine sample (unknown)

Benzenesulfonyl chloride

10% Sodium hydroxide (NaOH) solution

5% Hydrochloric acid (HCl) solution

Test tubes, dropper, pH paper

Procedure:

In a test tube, add 0.5 mL of the amine sample and 10 mL of 10% NaOH solution.

Add 1 mL of benzenesulfonyl chloride. Stopper the test tube and shake it vigorously for 5-

10 minutes until the pungent smell of the sulfonyl chloride is gone.

Observation 1: Check if the solution is homogeneous (a single layer) or if a

precipitate/second layer has formed.
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If a clear solution forms, a primary amine is indicated. Proceed to step 4 for confirmation.

If a precipitate or an insoluble oil forms, a secondary amine is indicated. Proceed to step

5.

If the unreacted amine separates, a tertiary amine is likely present.

Confirmation for Primary Amine: Acidify the clear solution from step 3 with 5% HCl. The

formation of a precipitate (the N-substituted sulfonamide) confirms the presence of a primary

amine.[13]

Confirmation for Secondary Amine: To the precipitate from step 3, add 5 mL of water and

check for insolubility. Then, add 5 mL of 5% HCl. The precipitate should remain insoluble,

confirming a secondary amine.
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Caption: Experimental workflow for the Hinsberg test procedure.

Protocol 2: General Synthesis of a Sulfonamide
This procedure outlines the synthesis of N,N-dibutylbenzenesulfonamide, a representative

example of a reaction with a secondary amine.
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Materials:

Dibutylamine

Benzenesulfonyl chloride

1.0 M Sodium hydroxide (NaOH)

Dichloromethane (or other suitable organic solvent)

Separatory funnel, round-bottom flask, magnetic stirrer

Procedure:

In a round-bottom flask, dissolve dibutylamine (1.0 equivalent) in dichloromethane.

Cool the solution in an ice bath to 0-5 °C.

Slowly add benzenesulfonyl chloride (1.05 equivalents) dropwise to the stirred solution.

Add 1.0 M NaOH solution and allow the mixture to warm to room temperature while stirring

for 1-2 hours.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with 5% HCl, water, and brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure to yield the crude sulfonamide.

Purify the product by recrystallization or column chromatography as needed.

Note: High yields of sulfonamides from both primary and secondary amines can be achieved in

aqueous sodium hydroxide, even with only a small excess of benzenesulfonyl chloride.[16]

Safety and Handling
Benzenesulfonyl chloride is a corrosive and water-reactive substance that requires careful

handling.[6][8]
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Hazards: Causes severe skin burns and eye damage.[8][17] It is harmful if swallowed or

inhaled.[8] Upon contact with water, it can slowly hydrolyze to form hydrochloric acid and

benzenesulfonic acid, making it corrosive to metals.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, chemical splash goggles, and a face shield when handling this reagent.[8]

[17][18] Work should be conducted in a well-ventilated fume hood.[8]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong bases, oxidizing agents, and water.[8] Keep the container tightly closed.

Spill & First Aid: In case of skin or eye contact, rinse immediately and cautiously with plenty

of water for several minutes and seek immediate medical attention.[8][17] For inhalation,

move the person to fresh air.[8] If swallowed, rinse mouth but do not induce vomiting; call a

poison center or doctor immediately.[8]

This guide provides a foundational understanding of benzenesulfonyl chloride for research

and development purposes. By adhering to the outlined properties, protocols, and safety

measures, researchers can effectively and safely utilize this versatile reagent in their synthetic

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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